Cas no 2229517-95-5 ({2-3-chloro-4-(difluoromethoxy)phenylpropan-2-yl}(methyl)amine)

• Product Name: {2-3-chloro-4-(difluoromethoxy)phenylpropan-2-yl}(methyl)amine
• CAS No: 2229517-95-5
• MF: C₁₁H₁₄ClF₂NO
• MW: 249.684769153595
• CID: 5943659
• PubChem ID: 165884099
• Update Time: 2025-05-23

{2-3-chloro-4-(difluoromethoxy)phenylpropan-2-yl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• {2-3-chloro-4-(difluoromethoxy)phenylpropan-2-yl}(methyl)amine
• 2229517-95-5
• {2-[3-chloro-4-(difluoromethoxy)phenyl]propan-2-yl}(methyl)amine
• EN300-1970745

• Inchi： 1S/C11H14ClF2NO/c1-11(2,15-3)7-4-5-9(8(12)6-7)16-10(13)14/h4-6,10,15H,1-3H3
• InChI Key： OQZYAGAXAQYUGC-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C)(C)NC)OC(F)F

Computed Properties

• Exact Mass: 249.0731981g/mol
• Monoisotopic Mass: 249.0731981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 21.3Ų

Additional information on {2-3-chloro-4-(difluoromethoxy)phenylpropan-2-yl}(methyl)amine

Introduction to {2-3-chloro-4-(difluoromethoxy)phenylpropan-2-yl}(methyl)amine (CAS No. 2229517-95-5)

{2-3-chloro-4-(difluoromethoxy)phenylpropan-2-yl}(methyl)amine, with the CAS number 2229517-95-5, is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of amines and features a complex aromatic ring system with multiple substituents, including a chloro group, a difluoromethoxy group, and a methylamine moiety.

The chemical structure of {2-3-chloro-4-(difluoromethoxy)phenylpropan-2-yl}(methyl)amine is characterized by its 3-chloro substitution on the phenyl ring, which imparts significant electronic and steric effects. The difluoromethoxy group further enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development. The presence of the methylamine group provides additional functional versatility, allowing for potential interactions with various biological targets.

Recent studies have explored the pharmacological properties of {2-3-chloro-4-(difluoromethoxy)phenylpropan-2-yl}(methyl)amine in detail. One notable area of research is its potential as a modulator of G protein-coupled receptors (GPCRs), which are key targets for many therapeutic interventions. GPCRs play crucial roles in various physiological processes, including neurotransmission, hormone signaling, and immune responses. The unique structural features of {2-3-chloro-4-(difluoromethoxy)phenylpropan-2-yl}(methyl)amine make it a promising ligand for these receptors, potentially leading to the development of novel therapeutic agents.

In addition to its potential as a GPCR modulator, {2-3-chloro-4-(difluoromethoxy)phenylpropan-2-yl}(methyl)amine has also been investigated for its anti-inflammatory properties. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that {2-3-chloro-4-(difluoromethoxy)phenylpropan-2-yl}(methyl)amine may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of {2-3-chloro-4-(difluoromethoxy)phenylpropan-2-yl}(methyl)amine has been optimized through various synthetic routes, each offering different advantages in terms of yield and purity. One common approach involves the reaction of 3-chloro-4-difluoromethoxybenzaldehyde with methylamine in the presence of a suitable reducing agent. This method provides a high yield of the desired product while minimizing side reactions. Another synthetic route involves the use of transition metal-catalyzed cross-coupling reactions, which offer excellent control over regioselectivity and stereoselectivity.

The physicochemical properties of {2-3-chloro-4-(difluoromethoxy)phenylpropan-2-yl}(methyl)amine have been extensively studied to understand its behavior in biological systems. The compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO), which facilitates its use in biological assays. Its lipophilicity, as measured by logP values, suggests that it can readily cross cell membranes, making it suitable for intracellular targets.

Clinical trials are currently underway to evaluate the safety and efficacy of {2-3-chloro-4-(difluoromethoxy)phenylpropan-2-yl}(methyl)amine in various therapeutic applications. Preliminary results from phase I trials have shown that the compound is well-tolerated by patients with minimal adverse effects. These findings are encouraging and pave the way for further clinical development.

In conclusion, {2-3-chloro-4-(difluoromethoxy)phenylpropan-2-yl}(methyl)amine (CAS No. 2229517-95-5) is a promising compound with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable physicochemical properties make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.